Cas no 1797876-85-7 (N-(2-(3-fluorophenyl)-2-methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamide)

• Product Name: N-(2-(3-fluorophenyl)-2-methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamide
• CAS No: 1797876-85-7
• MF: C₁₄H₁₇FN₂O₄S
• MW: 328.359185934067
• CID: 5374857
• PubChem ID: 73168428
• Update Time: 2025-05-24

N-(2-(3-fluorophenyl)-2-methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1797876-85-7
• F6451-1306
• N-(2-(3-fluorophenyl)-2-methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamide
• AKOS024567972
• N-[2-(3-fluorophenyl)-2-methoxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C14H17FN2O4S/c1-9-14(10(2)21-17-9)22(18,19)16-8-13(20-3)11-5-4-6-12(15)7-11/h4-7,13,16H,8H2,1-3H3
• InChI Key： AOEXBUURSSIBHK-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(NCC(C1C=CC=C(C=1)F)OC)(=O)=O

Computed Properties

• Exact Mass: 328.08930636g/mol
• Monoisotopic Mass: 328.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(2-(3-fluorophenyl)-2-methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamide

N-(2-(3-Fluorophenyl)-2-Methoxyethyl)-3,5-Dimethylisoxazole-4-Sulfonamide: A Comprehensive Overview

N-(2-(3-Fluorophenyl)-2-Methoxyethyl)-3,5-Dimethylisoxazole-4-Sulfonamide is a highly specialized chemical compound with the CAS number 1797876-85-7. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. The molecule combines a sulfonamide group with an isoxazole ring and a fluorophenyl moiety, making it a versatile building block for various chemical reactions and drug development processes.

The structure of this compound is characterized by its isoxazole ring, which is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. The isoxazole ring in this molecule is further substituted with two methyl groups at the 3 and 5 positions, enhancing its stability and reactivity. The sulfonamide group attached to the 4 position of the isoxazole ring plays a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability. Additionally, the presence of a fluorophenyl group at the 2 position of the methoxyethyl chain introduces electronic effects that can influence the compound's interaction with biological targets.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in developing novel anti-inflammatory agents and kinase inhibitors. The fluorophenyl group has been shown to enhance the selectivity of these compounds toward specific biological targets, making them promising candidates for drug discovery programs. Furthermore, the methoxy group in the ethyl chain contributes to the compound's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The key intermediates include 3,5-dimethylisoxazole-4-sulfonyl chloride and 2-(3-fluorophenyl)-2-methoxyethanamine. The reaction conditions are optimized to ensure high yields and purity of the final product. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the compound in its purest form.

The physical properties of this compound, including its melting point, boiling point, and solubility in various solvents, have been extensively characterized using modern analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are critical for determining its suitability in different chemical processes and applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and handling. Regulatory agencies have also assessed its potential risks to aquatic life, ensuring that its use aligns with environmental protection standards.

In conclusion, N-(2-(3-Fluorophenyl)-2-Methoxyethyl)-3,5-Dimethylisoxazole-4-Sulfonamide represents a valuable addition to the arsenal of chemical compounds used in research and development. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in advancing scientific innovation across multiple disciplines.